3,4-dibromo-1,2-thiazole
Overview
Description
3,4-Dibromo-1,2-thiazole (DBT) is a synthetic organic compound belonging to the class of thiazoles. It is a colorless to pale yellow crystalline solid with a molecular weight of 212.9 g/mol and a melting point of 122-124°C. DBT is used in organic synthesis and as a reagent in the synthesis of biologically active compounds. It is also used in the production of dyes, pharmaceuticals, and pesticides.
Mechanism of Action
3,4-dibromo-1,2-thiazole is a synthetic organic compound that acts as a reagent in the synthesis of biologically active compounds. It is believed to act as a nucleophile in the reaction, attacking the bromine atom and displacing it from the substrate molecule. This allows for the formation of a covalent bond between the two molecules, resulting in the formation of the desired product.
Biochemical and Physiological Effects
3,4-dibromo-1,2-thiazole has been shown to have a wide range of biochemical and physiological effects. It has been shown to have antioxidant, antimicrobial, and anti-inflammatory properties. It has also been shown to have potential anti-cancer activity, as well as the ability to inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
The advantages of using 3,4-dibromo-1,2-thiazole in lab experiments include its low cost and availability, as well as its ease of use. It is also a relatively safe compound to work with, as it is non-toxic and non-volatile. The main limitation of using 3,4-dibromo-1,2-thiazole in lab experiments is that it is not a very reactive compound, so reactions involving it may require higher temperatures or longer reaction times.
Future Directions
For the use of 3,4-dibromo-1,2-thiazole include its potential use in the development of new drugs and pesticides. It could also be used in the synthesis of new polymers and dyes, as well as in the development of new biomaterials. Additionally, further research into its biochemical and physiological effects could lead to the development of new therapeutic agents. Finally, 3,4-dibromo-1,2-thiazole could be used as a starting material in the synthesis of other organic compounds, such as amino acids, peptides, and nucleosides.
Synthesis Methods
3,4-Dibromo-1,2-thiazole can be synthesized by reacting 2-aminothiophenol with bromine in acetic acid. The reaction is carried out in the presence of a catalyst such as ferric chloride or cupric chloride. The reaction is carried out at room temperature and the product is isolated by precipitation.
Scientific Research Applications
3,4-dibromo-1,2-thiazole has been widely used as a reagent in the synthesis of biologically active compounds and as a starting material in the synthesis of pharmaceuticals and pesticides. It is also used as a building block for the preparation of polymers, dyes, and other organic compounds. In addition, 3,4-dibromo-1,2-thiazole has been used in the synthesis of biologically active molecules such as amino acids, peptides, and nucleosides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,4-dibromo-1,2-thiazole involves the bromination of 2-aminothiophenol followed by cyclization with bromine in the presence of a strong acid.", "Starting Materials": [ "2-aminothiophenol", "bromine", "strong acid (e.g. sulfuric acid)" ], "Reaction": [ "Step 1: Bromination of 2-aminothiophenol with bromine in the presence of a strong acid to form 3-bromo-2-aminophenol", "Step 2: Cyclization of 3-bromo-2-aminophenol with bromine in the presence of a strong acid to form 3,4-dibromo-1,2-thiazole" ] } | |
CAS RN |
202287-53-4 |
Product Name |
3,4-dibromo-1,2-thiazole |
Molecular Formula |
C3HBr2NS |
Molecular Weight |
242.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
